Cas no 1350761-46-4 (Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate)

• Product Name: Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate
• CAS No: 1350761-46-4
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 2126888
• Update Time: 2025-05-21

Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-2,2-dimethylchroman-8-carboxylate
• SRNAFUBIPGGQCA-UHFFFAOYSA-N
• methyl 6-chloro-2,2-dimethyl-3,4-dihydro-2H-chromene-8-carboxylate
• Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate

• Inchi： 1S/C13H15ClO3/c1-13(2)5-4-8-6-9(14)7-10(11(8)17-13)12(15)16-3/h6-7H,4-5H2,1-3H3
• InChI Key： SRNAFUBIPGGQCA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C2=C(C=1)CCC(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Topological Polar Surface Area: 35.5

Additional information on Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate

Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate (CAS 1350761-46-4): Properties, Applications, and Market Insights

Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate (CAS 1350761-46-4) is a specialized organic compound with growing interest in pharmaceutical and agrochemical research. This chroman derivative features a unique molecular structure combining a carboxylate ester group with chloro and dimethyl substitutions, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for more complex molecules.

The compound's chemical properties include moderate solubility in organic solvents and stability under standard conditions. Its molecular formula C13H15ClO3 and molecular weight of 254.71 g/mol make it suitable for precise formulation work. Recent studies highlight its role in developing novel therapeutic agents, especially in areas addressing metabolic disorders and inflammation – topics currently trending in biomedical research.

In the pharmaceutical industry, Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate serves as a key intermediate for synthesizing potential drug candidates. Its structural features allow for diverse modifications, answering the growing demand for custom synthesis solutions. The compound's chroman core is particularly valuable for creating molecules with improved bioavailability, a hot topic in drug development circles.

From a market perspective, demand for this specialty chemical has shown steady growth, particularly in regions with strong pharmaceutical R&D sectors. Suppliers are responding to increasing requests for high-purity samples of CAS 1350761-46-4, with analytical certificates becoming standard for research applications. Current pricing trends reflect its status as a research-grade chemical rather than a bulk commodity.

The synthesis of Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate typically involves multi-step organic reactions, with recent patents focusing on more efficient production methods. This aligns with industry efforts toward green chemistry practices – another trending topic in chemical manufacturing. Researchers are particularly interested in solvent optimization and catalyst selection for this compound's production.

Analytical characterization of CAS 1350761-46-4 typically includes HPLC, NMR, and mass spectrometry techniques. These quality control measures ensure the compound meets the stringent requirements of modern drug discovery programs. The availability of comprehensive spectral data has become increasingly important for researchers validating synthetic pathways.

Storage and handling recommendations for this chroman derivative emphasize standard laboratory precautions. While not classified as highly hazardous, proper chemical safety protocols should always be followed – a subject of growing importance in research institutions worldwide. Material Safety Data Sheets provide complete guidance for working with this compound.

Future research directions for Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate may explore its potential in materials science applications. The compound's structural features could contribute to developing new functional materials, particularly in specialty polymer formulations. This aligns with current interests in sustainable material development across multiple industries.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and available documentation. The market has seen increased demand for custom synthesis services involving this compound, particularly for labeled versions used in mechanistic studies. These trends reflect the compound's growing importance in advanced chemical research.

In conclusion, Methyl 6-chloro-2,2-dimethylchroman-8-carboxylate (CAS 1350761-46-4) represents an interesting case study in specialty chemical development. Its applications span multiple research areas, from medicinal chemistry to material science, making it a versatile research chemical with promising future potential. As synthetic methodologies advance, we can expect to see expanded uses for this unique chroman derivative in cutting-edge scientific applications.